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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877 Get Quote

Extensive research indicates that KW-5805 is not utilized for protein interaction studies as

requested. Instead, scientific literature from the late 1980s and early 1990s identifies KW-5805
as a novel antiulcer agent. The development of this compound, chemically known as 5-[[2-

(diethylamino)ethyl]amino]-5,11-dihydro[1]benzoxepino [3,4-b]pyridine trihydrochloride,

appears to have been discontinued, and there is no publicly available information linking it to

the study of protein-protein interactions.

KW-5805 was synthesized and evaluated for its potential to treat gastric and duodenal ulcers.

[1][2] Studies conducted on animal models demonstrated its antiulcer and cytoprotective

properties.[1] The compound was found to inhibit gastric acid secretion stimulated by various

agents.[3][4] Research also explored its effects on gastric mucus biosynthesis and mucosal

hemodynamics.[5]

The available scientific and patent literature consistently describes KW-5805 within the context

of gastrointestinal research and drug development for ulcer treatment.[2][6][7] There are no

indications or publications suggesting its use as a chemical probe or tool for investigating

protein-protein interactions.

Due to the absence of any data on the application of KW-5805 in protein interaction studies, it

is not possible to provide the requested detailed application notes, experimental protocols,

quantitative data, or visualizations related to this topic. The core requirements of the request,

including data tables on binding affinities, detailed methodologies for protein interaction
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experiments, and signaling pathway diagrams, cannot be fulfilled as the foundational scientific

basis for such applications of KW-5805 does not exist in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. Synthesis and antiulcer activity of 5,11-dihydro[1]benzoxepino[3,4-b]pyridines - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Centrally Mediated Inhibitory Effect of 5-[2-(Diethylamino)ethyl]amino-5, 11-
dihydro[1]benzoxepino[3, 4-b]pyridine Trihydrochloride (KW-5805) on Gastric Acid Secretion
in Rats [jstage.jst.go.jp]

4. KW-5805 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

5. medchemexpress.com [medchemexpress.com]

6. WO2002045693A1 - Pharmaceutical preparation comprising an active dispersed on a
matrix - Google Patents [patents.google.com]

7. Synthesis and antiarrhythmic activity of 5,11-dihydro[1]benzoxepino[3,4-b]pyridines -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [KW-5805: An Antiulcer Agent, Not a Tool for Protein
Interaction Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673877#kw-5805-for-protein-interaction-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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